Cas no 40847-16-3 (Glycine,N-[N-[(phenylmethoxy)carbonyl]glycyl]-,2-[(1,1-dimethylethoxy)carbonyl]hydrazide (9CI))

Glycine,N-[N-[(phenylmethoxy)carbonyl]glycyl]-,2-[(1,1-dimethylethoxy)carbonyl]hydrazide (9CI) structure
40847-16-3 structure
Product Name:Glycine,N-[N-[(phenylmethoxy)carbonyl]glycyl]-,2-[(1,1-dimethylethoxy)carbonyl]hydrazide (9CI)
CAS No:40847-16-3
MF:C17H24N4O6
MW:380.395664215088
CID:327120
PubChem ID:90472446
Update Time:2025-04-19

Glycine,N-[N-[(phenylmethoxy)carbonyl]glycyl]-,2-[(1,1-dimethylethoxy)carbonyl]hydrazide (9CI) Chemical and Physical Properties

Names and Identifiers

    • Glycine,N-[N-[(phenylmethoxy)carbonyl]glycyl]-,2-[(1,1-dimethylethoxy)carbonyl]hydrazide (9CI)
    • 2-Methyl-2-propanyl 4,7,10-trioxo-12-phenyl-11-oxa-2,3,6,9-tetraa zadodecan-1-oate (non-preferred name)
    • Z-gly-gly-nhnh-boc
    • 40847-16-3
    • tert-butyl 4,7,10-trioxo-12-phenyl-11-oxa-2,3,6,9-tetraazadodecan-1-oate
    • Inchi: 1S/C17H24N4O6/c1-17(2,3)27-16(25)21-20-14(23)10-18-13(22)9-19-15(24)26-11-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3,(H,18,22)(H,19,24)(H,20,23)(H,21,25)
    • InChI Key: LRCWBAFXCNLBND-UHFFFAOYSA-N
    • SMILES: O(C(NNC(CNC(CNC(=O)OCC1C=CC=CC=1)=O)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 380.16958450g/mol
  • Monoisotopic Mass: 380.16958450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 135Ų
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